![molecular formula C14H21ClFN3 B1585946 3-[4-(2-Chloro-6-fluorobenzyl)piperazino]propylamine CAS No. 306934-74-7](/img/structure/B1585946.png)
3-[4-(2-Chloro-6-fluorobenzyl)piperazino]propylamine
Overview
Description
“3-[4-(2-Chloro-6-fluorobenzyl)piperazino]propylamine” is a chemical compound with the empirical formula C14H21ClFN3. Its molecular weight is 285.79 . It is provided by Sigma-Aldrich as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string for this compound is NCCCN1CCN(CC1)Cc2c(F)cccc2Cl . The InChI key is CEOASWXTZYXWTP-UHFFFAOYSA-N . These notations provide a way to represent the molecule’s structure using text.Physical And Chemical Properties Analysis
The physical and chemical properties of “3-[4-(2-Chloro-6-fluorobenzyl)piperazino]propylamine” include its molecular weight (285.79) and its empirical formula (C14H21ClFN3) . More specific properties like melting point, boiling point, solubility, etc., are not provided in the searched resources.Scientific Research Applications
Synthesis of Novel Psychotropic Agents
This compound serves as a precursor in the synthesis of novel psychotropic agents. Due to its structural similarity to known neurotransmitter analogs, it can be used to create molecules that interact with the central nervous system, potentially leading to new treatments for psychiatric disorders .
Development of Selective Serotonin Receptor Modulators
Researchers utilize this compound to develop selective serotonin receptor modulators. These modulators can have therapeutic applications in treating depression, anxiety, and other serotonin-related disorders .
Creation of Antihistamine Drugs
The benzylpiperazine moiety within the compound’s structure is similar to that found in many antihistamine drugs. It can be used to develop new antihistamines that may offer improved efficacy or reduced side effects .
Anti-Inflammatory Research
Due to the presence of the fluorine atom, which is often found in anti-inflammatory agents, this compound could be explored for its potential anti-inflammatory properties, possibly leading to the development of new anti-inflammatory medications .
Chemical Probes for Biological Studies
As a chemical probe, this compound can help in understanding the interaction between small molecules and biological targets. This is crucial for mapping out biological pathways and identifying potential drug targets .
Alkylating Agent in Organic Synthesis
The compound can act as an alkylating agent, introducing the benzylpiperazine group into other molecules. This is a valuable reaction in organic synthesis for creating complex molecules with high precision .
Fluorinated Compound Research
The fluorine atom in the compound makes it of interest in the research of fluorinated compounds, which are important in the pharmaceutical industry due to their unique properties, such as increased stability and lipophilicity .
Material Science Applications
In material science, this compound could be used to modify the surface properties of materials, potentially leading to the creation of new materials with specific desired characteristics .
Future Directions
properties
IUPAC Name |
3-[4-[(2-chloro-6-fluorophenyl)methyl]piperazin-1-yl]propan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21ClFN3/c15-13-3-1-4-14(16)12(13)11-19-9-7-18(8-10-19)6-2-5-17/h1,3-4H,2,5-11,17H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEOASWXTZYXWTP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCCN)CC2=C(C=CC=C2Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21ClFN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40381446 |
Source
|
| Record name | 3-[4-(2-Chloro-6-fluorobenzyl)piperazino]propylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40381446 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.79 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-(2-Chloro-6-fluorobenzyl)piperazino]propylamine | |
CAS RN |
306934-74-7 |
Source
|
| Record name | 3-[4-(2-Chloro-6-fluorobenzyl)piperazino]propylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40381446 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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